Methyl 4-((2-((4-ethylphenyl)amino)-2-oxoacetamido)methyl)piperidine-1-carboxylate

• IUPAC Name: methyl 4-[[[2-(4-ethylanilino)-2-oxoacetyl]amino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C18H25N3O4/c1-3-13-4-6-15(7-5-13)20-17(23)16(22)19-12-14-8-10-21(11-9-14)18(24)25-2/h4-7,14H,3,8-12H2,1-2H3,(H,19,22)(H,20,23)
• InChI Key: DJBWEXBQSIWGCF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C(=O)NCC2CCN(CC2)C(=O)OC
• Molecular Formula: C18H25N3O4
• Molecular Weight: 347.4 g/mol
• CAS No.: 1235630-28-0

Description

Methyl 4-((2-((4-ethylphenyl)amino)-2-oxoacetamido)methyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C18H25N3O4 and its molecular weight is 347.415. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Palladium-catalyzed CH Functionalization

The compound is utilized in oxindole synthesis via palladium-catalyzed CH functionalization, highlighting its role in medicinal chemistry synthesis and as a potential serine palmitoyl transferase enzyme inhibitor, which is crucial for exploring new therapeutic avenues (Magano, Kiser, Shine, & Chen, 2014).

Cardiovascular Activity Study

In another study focusing on the cardiovascular activity and electrochemical oxidation of nitriles of 5-ethoxycarbonyl-2-methylthio-1,4-dihydropyridine-3-carboxylic acid, this compound's derivatives were examined for their potential cardiovascular benefits, indicating its significance in the development of new cardiovascular agents (Krauze et al., 2004).

Anticancer Agent Development

A study synthesized propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole and evaluated them as promising anticancer agents. The findings suggest the compound's derivatives as potential anticancer agents, emphasizing the need for further in vivo studies to ascertain their therapeutic usefulness (Rehman et al., 2018).

Aromatase Inhibitors for Cancer Treatment

Research into the synthesis and evaluation of mammary tumor inhibiting activity of 3-alkylated 3-(4-aminophenyl)piperidine-2,6-diones demonstrates the compound's potential as a stronger and more selective inhibitor of estrogen biosynthesis than current treatments, offering new directions for hormone-dependent breast cancer therapy (Hartmann & Batzl, 1986).

Antimicrobial and Analgesic Activities

A series of methyl 3-aryl-6-amino-4-aryl-5-cyano-4H-pyran-2-carboxylates were synthesized, with their antimicrobial, analgesic, and antipyretic activities studied alongside their influence on antibody response, underscoring the compound's role in the development of new pharmaceuticals with diverse biological activities (Mar'yasov et al., 2016).